2-phenoxy-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)propanamide

• IUPAC Name: 2-phenoxy-N-[2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]propanamide
• InChI: InChI=1S/C23H26N4O2/c1-17(29-19-7-3-2-4-8-19)23(28)25-15-16-27-21-10-6-5-9-20(21)22(26-27)18-11-13-24-14-12-18/h2-4,7-8,11-14,17H,5-6,9-10,15-16H2,1H3,(H,25,28)
• InChI Key: WYRPTPHQUMYZSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1C2=C(CCCC2)C(=N1)C3=CC=NC=C3)OC4=CC=CC=C4
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol

Description

2-phenoxy-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C23H26N4O2 and its molecular weight is 390.487. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Catalysis

Research on compounds with structural similarities emphasizes innovative synthetic pathways and catalytic activities. For instance, Zhu et al. (2003) explored a phosphine-catalyzed [4 + 2] annulation process for synthesizing tetrahydropyridines, showcasing the utility of organic phosphine catalysts in regioselective synthesis with high yields Zhu, Lan, & Kwon, 2003. Similarly, Harutyunyan et al. (2015) demonstrated a one-step synthesis approach for pyrido[2,3-d]pyrimidines, highlighting the versatility of substituted propanoic acids in synthesizing complex heterocycles Harutyunyan, Panosyan, Chishmarityan, Tamazyan, & Ayvazyan, 2015.

Material Science and Ligand Design

Darensbourg et al. (1999) explored zinc phenoxides as catalysts for the copolymerization of epoxides and carbon dioxide, indicating the relevance of phenoxide ligands in polymer science Darensbourg, Holtcamp, Struck, Zimmer, Niezgoda, Rainey, Robertson, Draper, & Reibenspies, 1999. The study by Biswas et al. (2017) on mononuclear lanthanide complexes also underscores the impact of ligand substitution on the enhancement of magnetic properties, relevant for material science applications Biswas, Bejoymohandas, Das, Kalita, Reddy, Oyarzabal, Colacio, & Chandrasekhar, 2017.

Pharmacological Potential

Conde-Ceide et al. (2015) reported on the development of a mGlu5 positive allosteric modulator, highlighting the pharmacological potential of compounds with complex heterocyclic structures for treating neurological disorders Conde-Ceide, Martínez-Viturro, Alcázar, Garcia-Barrantes, Lavreysen, Mackie, Vinson, Rook, Bridges, Daniels, Megens, Langlois, Drinkenburg, Ahnaou, Niswender, Jones, Macdonald, Steckler, Conn, Stauffer, & Bartolomé-Nebreda, 2015.